Cas no 9027-42-3 (ACETATE KINASE)

• Product Name: ACETATE KINASE
• CAS No: 9027-42-3
• CID: 806942
• Update Time: 2025-10-18

ACETATE KINASE Chemical and Physical Properties

Names and Identifiers

• Kinase(phosphorylating), acetate
• ACETATE KINASE
• ACETATE KINASE LYOPHILIZED POWDER
• Acetate Kinase Bacillus stearothermophilus
• Kinase (phosphorylating), acetate (9CI)
• Acetic kinase
• Acetokinase
• E.C. 2.7.2.1
• EC 2.7.2.1
• EC: 2.7.2.1
• ATP: ACETATE PHOSPHOTRANSFERASE
• Kinase (phosphorylating), acetate
• ACETATE KINASE FROM ESCHERICHIA COLI
• ACETATE KINASE FROM BACILLUSSTEAROTHERMO PHILUS
• ACETATE KINASE FROM E. COLI, ~150 U/MG P ROTEIN
• ACETATE KINASE FROM METHANOSARCINATHERMO PHILA RECO

• MDL： MFCD00130330

ACETATE KINASE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H290
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on ACETATE KINASE

Acetate Kinase: A Comprehensive Overview

Acetate kinase, also known as EC 2.7.1.2 and associated with the CAS registry number 9027-42-3, is a crucial enzyme involved in the metabolism of acetate. This enzyme catalyzes the reversible conversion of acetate and adenosine triphosphate (ATP) to acetyl-CoA and adenosine diphosphate (ADP). The reaction it facilitates is central to various biochemical pathways, including the citric acid cycle and fatty acid synthesis.

Acetate kinase plays a pivotal role in energy metabolism, particularly in organisms where acetate serves as a primary carbon source. Recent studies have highlighted its significance in both prokaryotic and eukaryotic systems, with emerging evidence suggesting its involvement in human diseases such as cancer and neurodegenerative disorders. The enzyme's structure and function have been extensively studied, revealing its potential as a therapeutic target.

The enzyme's activity is tightly regulated by cellular energy status, making it a key player in maintaining metabolic homeostasis. In the context of cancer biology, acetate kinase has been implicated in the Warburg effect, where cancer cells preferentially utilize glycolysis for energy production. This has led to investigations into its role in tumor metabolism and potential therapeutic interventions.

Recent advancements in structural biology have provided insights into the three-dimensional structure of acetate kinase, revealing conserved motifs essential for its catalytic activity. These findings have facilitated the development of inhibitors targeting the enzyme, which could be explored for their anti-cancer properties.

In addition to its metabolic roles, acetate kinase has been linked to lipid metabolism and cellular signaling pathways. Its interaction with other metabolic enzymes highlights its role as a hub in cellular networks, further underscoring its importance in both normal physiology and disease states.

Understanding the regulatory mechanisms governing acetate kinase activity is critical for developing novel therapeutic strategies. Emerging research focuses on post-translational modifications, such as phosphorylation and ubiquitination, which modulate its function in response to cellular signals.

The enzyme's versatility across different organisms makes it a valuable model for studying evolutionary conservation of metabolic pathways. Comparative genomics studies have revealed homologs of acetate kinase across diverse species, providing insights into its ancestral roles and adaptive functions.

In summary, acetate kinase is a multifaceted enzyme with significant implications in metabolism, disease, and therapeutic development. Continued research into its structure, function, and regulation will undoubtedly yield new insights into its role in health and disease.